Cas no 1805363-74-9 (Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate
• CAS No: 1805363-74-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856462
• Update Time: 2025-06-27

Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate

• Inchi： 1S/C10H12F2N2O3/c1-16-6(15)3-5-4-14-8(10(11)12)7(13)9(5)17-2/h4,10H,3,13H2,1-2H3
• InChI Key： NYCTZKAYARKYCQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)CC(=O)OC)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.6
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate

Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate: A Promising Compound in Modern Drug Discovery

Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate is a fluorinated pyridine derivative with a unique molecular structure that has garnered attention in the field of medicinal chemistry. This compound, with the CAS number 1805363-74-9, represents a key example of how fluorine substitution can modulate pharmacological properties while maintaining structural complexity. Recent advances in computational modeling and high-throughput screening have highlighted the potential of such compounds for applications in neurodegenerative diseases, anti-inflammatory therapies, and antimicrobial drug development.

The molecular framework of Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate is built around a pyridine ring, which is a six-membered aromatic heterocycle. The ring contains three functional groups: an amino group at the 3-position, a difluoromethyl group at the 2-position, and a methoxy group at the 4-position. The pyridine ring is further modified by an acetic acid ester group at the 5-position, creating a multifunctional scaffold. This structural design is strategically chosen to enhance molecular interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels.

Recent studies in fluorinated pyridine derivatives have demonstrated the importance of fluorine atoms in improving metabolic stability and receptor binding affinity. The difluoromethyl group at the 2-position of Methyl 3-amino-2-(difluoromyethyl)-4-methoxypyridine-5-acetate is particularly noteworthy, as it introduces steric and electronic effects that may influence the compound’s activity. These effects are critical in designing drugs that target specific pathways, such as the regulation of inflammatory cytokines or the modulation of neurotransmitter systems.

One of the key advantages of Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate is its potential as a prodrug. The acetic acid ester group at the 5-position can undergo hydrolysis in vivo, releasing a bioactive pyridine derivative. This property is especially valuable in targeting tissues with low permeability, such as the central nervous system (CNS), where traditional small molecules may struggle to achieve therapeutic concentrations. Recent research in prodrug design has emphasized the role of ester functionalities in improving drug delivery, and this compound exemplifies such an approach.

Experimental data from preclinical studies suggest that Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate exhibits promising activity against neurodegenerative conditions. In vitro assays have shown that the compound can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer’s disease. This activity is attributed to the combined effects of the amino group and the fluorinated substituents, which may interfere with the formation of toxic protein aggregates. These findings align with recent trends in targeting amyloid pathology, where small molecules are being explored as potential therapeutic agents.

Additionally, the methoxy group at the 4-position of Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate plays a critical role in modulating its pharmacokinetic profile. Methoxy groups are known to enhance solubility and reduce metabolic degradation, which is essential for improving the bioavailability of orally administered drugs. This property has been leveraged in the development of several FDA-approved compounds, and the presence of the methoxy group in this molecule may contribute to its favorable pharmacological behavior.

Recent advances in drug discovery technologies have also highlighted the importance of structure-activity relationship (SAR) studies for optimizing compounds like Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate. Computational tools such as molecular docking and molecular dynamics simulations have been used to predict the binding modes of this compound to various targets, including the serotonin receptor (5-HT2A) and the transient receptor potential (TRP) channel family. These studies provide insights into how structural modifications can enhance selectivity and efficacy.

Furthermore, the compound’s potential as an antimicrobial agent has been explored in recent research. Fluorinated pyridine derivatives are known to exhibit broad-spectrum antimicrobial activity, particularly against gram-positive bacteria. In vitro experiments have shown that Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate can inhibit the growth of Staphylococcus aureus and Escherichia coli, suggesting its utility in combating drug-resistant bacterial strains. This is particularly relevant given the global rise in antimicrobial resistance, which has driven the need for novel therapeutic strategies.

Despite its promising properties, the development of Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate as a therapeutic agent requires further optimization. Challenges such as solubility limitations, potential toxicity, and the need for targeted delivery systems must be addressed through advanced formulation strategies. Recent innovations in nano-drug delivery and targeted release technologies offer potential solutions to these issues, enabling the compound to be delivered more effectively to specific tissues or cells.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-4-methoxypyridine-5-acetate represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with the strategic placement of functional groups, positions it as a versatile scaffold for drug development. As research in fluorinated compounds and targeted therapies continues to evolve, this compound may play a pivotal role in addressing some of the most pressing medical challenges of our time.